![molecular formula C16H18N2O3S B4238378 N-{4-[(ethylamino)sulfonyl]phenyl}-2-methylbenzamide](/img/structure/B4238378.png)
N-{4-[(ethylamino)sulfonyl]phenyl}-2-methylbenzamide
Overview
Description
N-{4-[(ethylamino)sulfonyl]phenyl}-2-methylbenzamide, also known as ESI-09, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of small molecule inhibitors of RAC1, a protein that plays a crucial role in various cellular processes such as cell migration, proliferation, and survival.
Mechanism of Action
N-{4-[(ethylamino)sulfonyl]phenyl}-2-methylbenzamide works by binding to the switch II region of RAC1, a region that is essential for its activity. By binding to this region, N-{4-[(ethylamino)sulfonyl]phenyl}-2-methylbenzamide prevents the activation of RAC1 and its downstream signaling pathways, which are involved in various cellular processes such as cell migration, proliferation, and survival.
Biochemical and Physiological Effects:
N-{4-[(ethylamino)sulfonyl]phenyl}-2-methylbenzamide has been shown to have several biochemical and physiological effects in preclinical models of cancer. It has been shown to inhibit the activity of RAC1 and its downstream signaling pathways, which are involved in various cellular processes such as cell migration, proliferation, and survival. Inhibition of RAC1 activity by N-{4-[(ethylamino)sulfonyl]phenyl}-2-methylbenzamide has been shown to reduce tumor growth and metastasis in preclinical models of cancer.
Advantages and Limitations for Lab Experiments
N-{4-[(ethylamino)sulfonyl]phenyl}-2-methylbenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied for its potential therapeutic applications in various diseases such as cancer, cardiovascular diseases, and neurological disorders. However, there are also some limitations to its use in lab experiments. It has not yet been tested in clinical trials, and its safety and efficacy in humans are still unknown.
Future Directions
There are several future directions for the study of N-{4-[(ethylamino)sulfonyl]phenyl}-2-methylbenzamide. One potential direction is to further investigate its potential therapeutic applications in various diseases such as cancer, cardiovascular diseases, and neurological disorders. Another potential direction is to develop more potent and selective inhibitors of RAC1 that can be used in clinical trials. Additionally, the safety and efficacy of N-{4-[(ethylamino)sulfonyl]phenyl}-2-methylbenzamide in humans need to be further investigated in clinical trials. Overall, N-{4-[(ethylamino)sulfonyl]phenyl}-2-methylbenzamide has great potential as a therapeutic agent, and further research is needed to fully understand its potential applications.
Scientific Research Applications
N-{4-[(ethylamino)sulfonyl]phenyl}-2-methylbenzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, cardiovascular diseases, and neurological disorders. It has been shown to inhibit the activity of RAC1, a protein that is overexpressed in various cancers and is associated with poor prognosis. Inhibition of RAC1 activity by N-{4-[(ethylamino)sulfonyl]phenyl}-2-methylbenzamide has been shown to reduce tumor growth and metastasis in preclinical models of cancer.
properties
IUPAC Name |
N-[4-(ethylsulfamoyl)phenyl]-2-methylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c1-3-17-22(20,21)14-10-8-13(9-11-14)18-16(19)15-7-5-4-6-12(15)2/h4-11,17H,3H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHGGTTGDXRXIIX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.